Cas no 174098-01-2 (Pregn-5-ene-3,8,12,14,17,20-hexol; (3β,12β,14β,17βOH,20S)-form, 20-O-(3-Pyridinecarbonyl), 12-cinnamoyl, 3-O-[β-D-oleandropyranosyl-(1→4)-β-D-oleandropyranosyl-(1→4)-β-D-oleandropyranosyl-(1→4)-β-D-cymaropyranosyl-(1→4)-β-D-cymaropyranoside])

Pregn-5-ene-3,8,12,14,17,20-hexol; (3β,12β,14β,17βOH,20S)-form, 20-O-(3-Pyridinecarbonyl), 12-cinnamoyl, 3-O-[β-D-oleandropyranosyl-(1→4)-β-D-oleandropyranosyl-(1→4)-β-D-oleandropyranosyl-(1→4)-β-D-cymaropyranosyl-(1→4)-β-D-cymaropyranoside] structure

174098-01-2 structure

Product Name:Pregn-5-ene-3,8,12,14,17,20-hexol; (3β,12β,14β,17βOH,20S)-form, 20-O-(3-Pyridinecarbonyl), 12-cinnamoyl, 3-O-[β-D-oleandropyranosyl-(1→4)-β-D-oleandropyranosyl-(1→4)-β-D-oleandropyranosyl-(1→4)-β-D-cymaropyranosyl-(1→4)-β-D-cymaropyranoside]

CAS No:174098-01-2

Molecular Formula:C₇₁H₁₀₃NO₂₃

Molecular Weight:1338.57044434547

CID:6722088

Pregn-5-ene-3,8,12,14,17,20-hexol; (3β,12β,14β,17βOH,20S)-form, 20-O-(3-Pyridinecarbonyl), 12-cinnamoyl, 3-O-[β-D-oleandropyranosyl-(1→4)-β-D-oleandropyranosyl-(1→4)-β-D-oleandropyranosyl-(1→4)-β-D-cymaropyranosyl-(1→4)-β-D-cymaropyranoside] Properties

Names and Identifiers

- InChIKey： LLIIUTMMRBUWSL-UHFFFAOYSA-N
- Inchi： 1S/C71H103NO23/c1-38-61(74)48(79-9)31-57(84-38)92-63-40(3)86-59(33-50(63)81-11)94-65-42(5)88-60(35-52(65)83-13)95-64-41(4)87-58(34-51(64)82-12)93-62-39(2)85-56(32-49(62)80-10)90-47-24-25-67(7)46(30-47)23-26-70(77)53(67)36-54(91-55(73)22-21-44-18-15-14-16-19-44)68(8)69(76,27-28-71(68,70)78)43(6)89-66(75)45-20-17-29-72-37-45/h14-23,29,37-43,47-54,56-65,74,76-78H,24-28,30-36H2,1-13H3
- SMILES： COC1C(O)C(C)OC(OC2C(OC)CC(OC3C(OC)CC(OC4C(OC)CC(OC5C(OC)CC(OC6CC7C(C8C(CC=7)(O)C7(C(C(C(OC(C9C=NC=CC=9)=O)C)(CC7)O)(C)C(OC(C=CC7C=CC=CC=7)=O)C8)O)(C)CC6)OC5C)OC4C)OC3C)OC2C)C1

Pregn-5-ene-3,8,12,14,17,20-hexol; (3β,12β,14β,17βOH,20S)-form, 20-O-(3-Pyridinecarbonyl), 12-cinnamoyl, 3-O-[β-D-oleandropyranosyl-(1→4)-β-D-oleandropyranosyl-(1→4)-β-D-oleandropyranosyl-(1→4)-β-D-cymaropyranosyl-(1→4)-β-D-cymaropyranoside] Related Literature

1. Domain switching contribution to the ferroelectric, fatigue and piezoelectric properties of lead-free Bi0.5(Na0.85K0.15)0.5TiO3 films

Jieyu Chen,Zhehong Tang,Ruonan Tian,Yulong Bai,Shifeng Zhao,Hao Zhang RSC Adv., 2016,6, 33834-33842
2. Simple dissymmetrical and asymmetrical Tröger's bases: photophysical and structural characterization†

New J. Chem., 2020,44, 10973-10981
3. Five new coordination polymers with a Y-shaped N-heterocyclic carboxylic acid: structural diversity, bifunctional luminescence sensing and magnetic properties†

Jinxia Liang,Jie Zhang,Jinfang Liang,Lijun Zhai,Haonan Wu,Xiaoyan Niu,Tuoping Hu CrystEngComm, 2019,21, 5767-5778
4. Adsorption-based membranes for air separation using transition metal oxides†

Asmita Jana,David S. Bergsman,Jeffrey C. Grossman Nanoscale Adv., 2021,3, 4502-4512
5. Solvent-free catalytic synthesis and optical properties of super-hard phase ultrafine carbon nitride nanowires with abundant surface active sites

Jilin Wang,Lulu Zhang,Fei Long,Weimin Wang,Yunle Gu,Shuyi Mo,Zhengguang Zou,Zhengyi Fu RSC Adv., 2016,6, 23272-23278
6. Non-monotonic dependence of water reorientation dynamics on surface hydrophilicity: competing effects of the hydration structure and hydrogen-bond strength

Guillaume Stirnemann,Santiago Romero-Vargas Castrillón,Peter J. Rossky,Pablo G. Debenedetti,Damien Laage Phys. Chem. Chem. Phys., 2011,13, 19911-19917
7. Thermal Rearrangement of 3-Allyloxy-1,2-benzisothiazole 1,1-Dioxides: an Unusual Inversion of Products of Sigmatropic [3,3]-Shift to Give the [1,3]-Isomers

J. Chem. Res. (S), 1999, 704-705
8. Preparation of multi-temperature responsive elastomers by generating ionic networks in 1,2-polybutadiene using an anionic melting method

Jinhui Liu,Yuka Yuan,Zhibin Niu,Qian Li,Fansen Meng,Zhaobo Wang,Jing Hua Soft Matter, 2020,16, 3686-3694
9. Sulfo-click reaction via in situ generated thioacids and its application in kinetic target-guided synthesis†‡

Niranjan Kumar Namelikonda,Roman Manetsch Chem. Commun., 2012,48, 1526-1528
10. Dinuclear zinc catalysts with unprecedented activities for the copolymerization of cyclohexene oxide and CO2†

S. Kissling,M. W. Lehenmeier,P. T. Altenbuchner,A. Kronast,M. Reiter,P. Deglmann,U. B. Seemann,B. Rieger Chem. Commun., 2015,51, 4579-4582

Related Categories

Natural Products and Extracts Plant Extracts Plant based Orthosia guilleminiana

174098-01-2 (Pregn-5-ene-3,8,12,14,17,20-hexol; (3β,12β,14β,17βOH,20S)-form, 20-O-(3-Pyridinecarbonyl), 12-cinnamoyl, 3-O-[β-D-oleandropyranosyl-(1→4)-β-D-oleandropyranosyl-(1→4)-β-D-oleandropyranosyl-(1→4)-β-D-cymaropyranosyl-(1→4)-β-D-cymaropyranoside]) Related Products

Recommended suppliers

Taizhou Jiayin Chemical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Hubei Changfu Chemical Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

https://www.cfsilicones.com/

Hubei Tianan Hongtai Biotechnology Co.,Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

http://www.tiananbio.com/index_en.html

Taian Jiayue Biochemical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Zhongnuo Biotechnology Development Jiangsu Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk